3-Isocyanato-2,3-dihydrothiophene 1,1-dioxide

• IUPAC Name: 3-isocyanato-2,3-dihydrothiophene 1,1-dioxide
• InChI: InChI=1S/C5H5NO3S/c7-4-6-5-1-2-10(8,9)3-5/h1-2,5H,3H2
• InChI Key: VKJXCKZNXWROIV-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)N=C=O
• Molecular Formula: C5H5NO3S
• DSSTOX Substance ID: DTXSID20378192
• Molecular Weight: 159.17 g/mol
• CAS No.: 61308-98-3

Description

3-Isocyanato-2,3-dihydrothiophene 1,1-dioxide is a useful research compound. Its molecular formula is C5H5NO3S and its molecular weight is 159.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Theoretical Quantum Chemical Studies

Studies on compounds like 2,5-dihydrothiophene-1,1-dioxide, closely related to 3-Isocyanato-2,3-dihydrothiophene 1,1-dioxide, have been conducted using FTIR and FT-Raman spectral techniques along with B3LYP methods. These studies provide insights into the structural, vibrational, and electronic properties of such compounds. They offer valuable information on geometry optimization, molecular electrostatic potential surfaces, electron density distribution, and sites of chemical reactivity, which are crucial for understanding the electronic properties and potential applications of these compounds (Arjunan et al., 2015).

Reactions with Sulfur and Nitrogen Nucleophiles

3-Oxo-2,3-dihydrothiophene 1,1-dioxide, a derivative of the target compound, has shown reactivity with sulfur and nitrogen nucleophiles. This property enables the formation of various compounds like vinyl sulfides, thioacetals, bis-thioacetals, and enaminones. Such reactions, which can occur even at room temperature, are significant for the synthesis of a range of sulfur and nitrogen-containing organic compounds (Hofsløkken & Skattebol, 1999).

Alkylation and Conversion to Precursors

The compound 2-trimethylsilyl-2,5-dihydrothiophene 1,1-dioxide, related to the target molecule, can undergo alkylation and conversion into precursors for 1,1-disubstituted buta-1,3-dienes and asymmetric dicycloalkylidenylethanes. This indicates the potential of such compounds in synthetic organic chemistry, particularly in the creation of complex molecular structures (Tso et al., 1987).

Modified Synthesis and Structural Features

Modified synthesis techniques have been developed for compounds like 3-methyl-4-nitro-2,5-dihydrothiophene 1,1-dioxide, which share a similar structure with the target compound. These techniques are used for synthesizing a range of previously unknown compounds, highlighting the versatility and potential of these thiophene dioxides in synthetic chemistry (Savelev et al., 2021).